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Compound of Interest

Compound Name: Tanshinol B

Cat. No.: B1194493 Get Quote

This guide provides essential, procedural information for the safe handling, use, and disposal

of Tanshinol B, a bioactive phenolic acid derived from the roots of Salvia miltiorrhiza. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals in a laboratory setting.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Tanshinol B, particularly in

its solid form, the following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles. For operations with a high risk

of splashing, a face shield (minimum 8 inches) should be worn in addition to goggles. All eye

and face protection must be approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU)[1].

Skin Protection:

Gloves: Handle with chemical-resistant gloves, which must be inspected for integrity

before each use[1].

Protective Clothing: A lab coat or an appropriate protective apron should be worn[2].

Respiratory Protection: In situations where dust may be generated, such as weighing or

transferring the powder, work should be conducted in a fume hood or a well-ventilated area
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to keep airborne concentrations low. If a fume hood is not available, a NIOSH/MSHA-

approved respirator is necessary[2].

Operational and Disposal Plans
Operational Plan: Safe Handling and Storage

Engineering Controls: Handle Tanshinol B in a well-ventilated area. The use of local

exhaust ventilation is highly recommended to control any potential airborne contaminants[2].

Precautions for Safe Handling:

Avoid contact with skin and eyes[2].

Avoid the inhalation of vapor, mist, or dust[1][2].

Do not eat, drink, or smoke in areas where Tanshinol B is handled or stored[2].

Wash hands thoroughly after handling the compound[2].

Conditions for Safe Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[1][2].

Opened containers must be carefully resealed and kept upright to prevent leakage[1].

Emergency First Aid Procedures
General Advice: In case of an accident or if you feel unwell, seek medical advice immediately

and show the Safety Data Sheet (SDS) to the attending physician[1].

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration[2].

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

skin with soap and plenty of water[1][2].

In Case of Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15

minutes, removing contact lenses if present and easy to do so[2].
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If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person[1].

Disposal Plan
Waste Generation: All materials contaminated with Tanshinol B, including the compound

itself, should be considered hazardous waste.

Containment and Cleanup: In case of a spill, prevent further leakage if it is safe to do so.

Soak up the spill with an inert absorbent material (e.g., sand, silica gel, acid binder, universal

binder, sawdust)[1].

Disposal: Collect all waste in suitable, closed, and clearly labeled containers for disposal.

Dispose of the hazardous waste in accordance with local, state, and federal environmental

regulations. Do not allow the product to enter drains or waterways[1].

Data Presentation
The following tables summarize the available quantitative data for Tanshinol B.

Physical and Chemical Properties

CAS Number 189290-30-0[3]

Molecular Formula C18H16O4[3]

Molecular Weight 296.32 g/mol [3]

Appearance Data not available

Solubility Data not available
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Toxicological Data

Acute Toxicity

Specific LD50 or LC50 data for Tanshinol B are

not available. However, the SDS for Salvia

miltiorrhiza classifies it as Acute Toxicity 4

(Oral), with an ATE of 500 mg/kg bodyweight[4].

This suggests that Tanshinol B may be harmful

if swallowed.

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Carcinogenicity Data not available

Experimental Protocols
General Protocol for Preparation of a Tanshinol B
Solution
This protocol outlines the steps for safely preparing a stock solution of Tanshinol B from its

powdered form.

Preparation:

Ensure the work area (preferably a chemical fume hood) is clean and uncluttered.

Don all required PPE: safety goggles, chemical-resistant gloves, and a lab coat.

Assemble all necessary equipment: an analytical balance, weigh paper or a weigh boat, a

spatula, a volumetric flask of the desired size, and the appropriate solvent.

Weighing the Compound:

Tare the analytical balance with the weigh paper or weigh boat.

Carefully use the spatula to transfer the desired amount of Tanshinol B powder onto the

weigh paper. Perform this step slowly to minimize the generation of airborne dust.
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Record the exact weight of the compound.

Dissolving the Compound:

Carefully transfer the weighed Tanshinol B powder into the volumetric flask. A funnel may

be used to prevent spillage.

Add a small amount of the chosen solvent to the flask, enough to dissolve the powder.

Swirl the flask gently to aid dissolution.

Once the powder is fully dissolved, add more solvent until the solution reaches the

calibration mark on the neck of the volumetric flask.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage and Labeling:

Transfer the prepared solution to an appropriate storage container if necessary.

Clearly label the container with the name of the compound (Tanshinol B), the

concentration, the solvent used, the date of preparation, and your initials.

Mandatory Visualization
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Caption: A logical workflow for the safe laboratory handling of Tanshinol B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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